molecular formula C8H16O B077676 2-Methyl-3-heptanone CAS No. 13019-20-0

2-Methyl-3-heptanone

Cat. No. B077676
CAS RN: 13019-20-0
M. Wt: 128.21 g/mol
InChI Key: XYYMFUCZDNNGFS-UHFFFAOYSA-N
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Description

2-Methyl-3-heptanone, also known as methyl heptenone, is an organic compound with the molecular formula C7H14O. It is a colorless liquid with a strong, sweet odor, and is used as a flavoring agent in foods and beverages. It is also used in perfumes and cosmetics, and as a solvent. This compound is a cyclic ketone, and is the simplest member of the heptanone family.

Scientific Research Applications

  • Pheromones in Insects : 2-Methyl-3-heptanone has been identified as a component in the alarm pheromones of various ant species, including Atta texana and Pogonomyrmex ants. It functions as an alarm signal, triggering specific behaviors in these insects (Moser, Brownlee, & Silverstein, 1968); (Mcgurk et al., 1966).

  • Metabolism and Toxicology : It's a metabolite of 2-ethylhexanol and plasticizers like di-(2-ethylhexyl) phthalate. In studies, it showed metabolism in rats to CO2, acetate, and various compounds, and also demonstrated binding to DNA (Albro, Corbett, & Schroeder, 1984).

  • Defensive Secretions in Arachnids : this compound is a major constituent in the scent glands of certain opilionids (a group of arachnids). It serves as an effective defensive secretion against predators like ants (Blum & Edgar, 1971).

  • Human Metabolism and Health : In human metabolism, it has been investigated as a metabolite of 2-ethylhexanoic acid, a component of certain phthalates. Studies suggest its potential as a biomarker in urine for exposure to these substances (Stingel et al., 2007); (Walker & Mills, 2001).

  • Chemical Analysis Techniques : The compound has been used in studies involving the development and comparison of analytical techniques like solid phase microextraction and purge and trap methods, particularly for the analysis of milk and milk products (Contarini & Povolo, 2002).

  • Environmental Impact : Its atmospheric chemistry, including reactions with hydroxyl radicals and contribution to photochemical air pollution, has been studied to understand its environmental impact (Atkinson, Tuazon, & Aschmann, 2000).

Safety and Hazards

2-Methyl-3-heptanone is classified as a flammable liquid and vapor . It may cause skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin, eyes, and clothing . In case of contact, rinse thoroughly with plenty of water .

properties

IUPAC Name

2-methylheptan-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O/c1-4-5-6-8(9)7(2)3/h7H,4-6H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYYMFUCZDNNGFS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(=O)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3073395
Record name 3-Heptanone, 2-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3073395
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

128.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Colourless to pale yellow liquid
Record name 2-Methylheptan-3-one
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1088/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Solubility

insoluble in water; soluble in fats, Miscible at room temperature (in ethanol)
Record name 2-Methylheptan-3-one
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1088/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.811-0.821
Record name 2-Methylheptan-3-one
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1088/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

CAS RN

13019-20-0
Record name 2-Methyl-3-heptanone
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Record name 2-Methyl-3-heptanone
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Record name 2-METHYL-3-HEPTANONE
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Record name 3-Heptanone, 2-methyl-
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Record name 2-methylheptan-3-one
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Record name 2-METHYL-3-HEPTANONE
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Record name 2-Methyl-3-heptanone
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How does the presence of 2-methyl-3-heptanone contribute to the aroma profile of liqueur wines?

A: In a study comparing clarification methods for liqueur wines, treatment with protease combined with heat resulted in a unique aroma profile. [] this compound was one of the six compounds found in significantly higher concentrations in this treatment group, contributing to the overall aroma profile of the liqueur wine. The study suggests that this specific compound, along with others, may be responsible for the distinct aroma qualities observed.

Q2: Can this compound be used as an internal standard in analytical chemistry?

A: Yes, this compound has been successfully utilized as an internal standard in headspace gas chromatography analysis. [] This technique was used to quantify odor compounds, including hexanal, hexanol, and trans-2-nonenal, in soymilk samples processed using different technologies. The use of an internal standard, like this compound, ensures accurate and reliable quantification of target compounds in complex mixtures.

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